Cas no 67215-17-2 (3-(4-methylphenyl)thio-1-propanamine)
67215-17-2 structure
Product Name:3-(4-methylphenyl)thio-1-propanamine
CAS No:67215-17-2
MF:C10H15NS
MW:181.29780125618
CID:1087918
PubChem ID:420618
Update Time:2025-09-28
3-(4-methylphenyl)thio-1-propanamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(p-Tolylthio)propan-1-amine
- 3-(4-methylphenyl)sulfanylpropan-1-amine
- 3-[(4-methylphenyl)thio]-1-propanamine(SALTDATA: FREE)
- BS-36347
- MFCD09932894
- 3-[(4-methylphenyl)sulfanyl]propan-1-amine
- AKOS000173746
- CS-0359638
- 67215-17-2
- DTXSID00329485
- SCHEMBL4440556
- 3-[(4-METHYLPHENYL)THIO]-1-PROPANAMINE
- STK873720
- 3-(4-methylphenyl)thio-1-propanamine
-
- MDL: MFCD09932894
- Inchi: 1S/C10H15NS/c1-9-3-5-10(6-4-9)12-8-2-7-11/h3-6H,2,7-8,11H2,1H3
- InChI Key: COIJEJZGZXPSIZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)CCCN
Computed Properties
- Exact Mass: 181.09252066g/mol
- Monoisotopic Mass: 181.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 285.9±23.0 °C at 760 mmHg
- Flash Point: 126.7±22.6 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-(4-methylphenyl)thio-1-propanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-methylphenyl)thio-1-propanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M356813-50mg |
3-[(4-methylphenyl)thio]-1-propanamine |
67215-17-2 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M356813-100mg |
3-[(4-methylphenyl)thio]-1-propanamine |
67215-17-2 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M356813-500mg |
3-[(4-methylphenyl)thio]-1-propanamine |
67215-17-2 | 500mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430308-1g |
3-(P-tolylthio)propan-1-amine |
67215-17-2 | 95+% | 1g |
¥820.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430308-5g |
3-(P-tolylthio)propan-1-amine |
67215-17-2 | 95+% | 5g |
¥4104.00 | 2024-05-04 | |
| 1PlusChem | 1P0063YW-250mg |
3-[(4-Methylphenyl)thio]-1-propanamine |
67215-17-2 | 97% | 250mg |
$96.00 | 2025-02-21 | |
| 1PlusChem | 1P0063YW-1g |
3-[(4-Methylphenyl)thio]-1-propanamine |
67215-17-2 | 97% | 1g |
$356.00 | 2025-02-21 |
3-(4-methylphenyl)thio-1-propanamine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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